Cas no 1214386-96-5 (5-Chloro-2,3-difluorobenzoic acid methyl ester)

• Product Name: 5-Chloro-2,3-difluorobenzoic acid methyl ester
• CAS No: 1214386-96-5
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 4563312
• Update Time: 2025-05-20

5-Chloro-2,3-difluorobenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,3-difluorobenzoic acid methyl ester

• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,1H3
• InChI Key： KTSQPWIVLVLKEH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC(F)=C1F

Additional information on 5-Chloro-2,3-difluorobenzoic acid methyl ester

5-Chloro-2,3-difluorobenzoic Acid Methyl Ester (CAS No. 1214386-96-5): A Comprehensive Overview

5-Chloro-2,3-difluorobenzoic acid methyl ester (CAS No. 1214386-96-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted benzene ring and a difluoromethyl ester group. These functional groups contribute to its chemical stability and reactivity, making it an essential building block in various synthetic pathways.

The molecular formula of 5-Chloro-2,3-difluorobenzoic acid methyl ester is C₉H₅ClF₂O₂, and its molecular weight is approximately 218.09 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. Its physical and chemical properties make it suitable for a wide range of applications, including the synthesis of pharmaceutical intermediates, agrochemicals, and functional materials.

In the realm of pharmaceutical research, 5-Chloro-2,3-difluorobenzoic acid methyl ester has gained attention due to its potential as a precursor for the synthesis of novel drugs. The presence of halogen substituents (chlorine and fluorine) can significantly influence the pharmacological properties of the final product. For instance, fluorine atoms can enhance the lipophilicity and metabolic stability of drug molecules, while chlorine atoms can improve their binding affinity to target receptors. These properties are crucial for optimizing drug efficacy and reducing side effects.

Recent studies have explored the use of 5-Chloro-2,3-difluorobenzoic acid methyl ester in the development of anticancer agents. One notable example is its application in the synthesis of targeted therapies for breast cancer. Researchers have reported that derivatives of this compound exhibit potent antiproliferative activity against breast cancer cell lines, suggesting its potential as a lead compound for further drug development. The ability to fine-tune the chemical structure through substitution reactions allows scientists to tailor the pharmacological profile of these derivatives to meet specific therapeutic needs.

Beyond pharmaceuticals, 5-Chloro-2,3-difluorobenzoic acid methyl ester has found applications in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have utilized this compound as a building block for the preparation of conjugated polymers with enhanced charge transport properties. These materials have shown promise in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic versatility of 5-Chloro-2,3-difluorobenzoic acid methyl ester is further highlighted by its use in combinatorial chemistry and high-throughput screening (HTS) techniques. These approaches enable rapid exploration of large chemical libraries to identify compounds with desired biological activities or material properties. The ability to efficiently synthesize and screen multiple derivatives of this compound has accelerated the discovery process in both academic and industrial settings.

In conclusion, 5-Chloro-2,3-difluorobenzoic acid methyl ester (CAS No. 1214386-96-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing these fields.